molecular formula C15H16N2O2S B240824 2-(Benzoylamino)-4-ethyl-5-methyl-3-thiophenecarboxamide

2-(Benzoylamino)-4-ethyl-5-methyl-3-thiophenecarboxamide

Cat. No. B240824
M. Wt: 288.4 g/mol
InChI Key: QJEPWZZXHQUWGZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(Benzoylamino)-4-ethyl-5-methyl-3-thiophenecarboxamide is a chemical compound that has gained attention in the scientific community due to its potential use in various research applications. This compound is also known as BET, which stands for Bromodomain and Extra-Terminal domain inhibitor. BET inhibitors have been shown to have a significant impact on gene expression, making them a promising tool for investigating various biological processes.

Mechanism of Action

The mechanism of action of BET inhibitors involves their ability to bind to bromodomain and extra-terminal (BET) proteins. These proteins are involved in the regulation of gene expression, and BET inhibitors have been shown to disrupt this process by preventing the binding of BET proteins to chromatin. This disruption leads to changes in gene expression that can have a significant impact on various biological processes.
Biochemical and Physiological Effects:
BET inhibitors have been shown to have a wide range of biochemical and physiological effects. These effects include changes in gene expression, alterations in cellular signaling pathways, and changes in cell cycle progression. BET inhibitors have also been shown to have anti-inflammatory effects, making them a potential tool for treating various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BET inhibitors in lab experiments is their ability to selectively target specific genes and cellular processes. This specificity makes them a valuable tool for investigating various biological processes. However, there are also limitations to the use of BET inhibitors in lab experiments. These limitations include the potential for off-target effects and the need for specialized equipment and expertise to synthesize and use these compounds.

Future Directions

There are many potential future directions for research involving BET inhibitors. One promising area of research involves the development of new cancer therapies that target specific genes and cellular processes. BET inhibitors may also have potential applications in the treatment of various inflammatory diseases. Additionally, further research is needed to fully understand the mechanism of action of BET inhibitors and their potential side effects.

Synthesis Methods

The synthesis of 2-(Benzoylamino)-4-ethyl-5-methyl-3-thiophenecarboxamide involves a multi-step process that requires specialized equipment and expertise. This process typically involves the reaction of 3-methylthiophene-2-carboxylic acid with thionyl chloride to form 3-methylthiophene-2-carbonyl chloride. This intermediate is then reacted with ethylamine and benzoyl chloride to form the final product.

Scientific Research Applications

BET inhibitors have been shown to have a wide range of potential applications in scientific research. One of the most promising areas of research involves the use of BET inhibitors in cancer treatment. BET inhibitors have been shown to have a significant impact on the expression of genes involved in cancer progression, making them a potential tool for developing new cancer therapies.

properties

Product Name

2-(Benzoylamino)-4-ethyl-5-methyl-3-thiophenecarboxamide

Molecular Formula

C15H16N2O2S

Molecular Weight

288.4 g/mol

IUPAC Name

2-benzamido-4-ethyl-5-methylthiophene-3-carboxamide

InChI

InChI=1S/C15H16N2O2S/c1-3-11-9(2)20-15(12(11)13(16)18)17-14(19)10-7-5-4-6-8-10/h4-8H,3H2,1-2H3,(H2,16,18)(H,17,19)

InChI Key

QJEPWZZXHQUWGZ-UHFFFAOYSA-N

SMILES

CCC1=C(SC(=C1C(=O)N)NC(=O)C2=CC=CC=C2)C

Canonical SMILES

CCC1=C(SC(=C1C(=O)N)NC(=O)C2=CC=CC=C2)C

Origin of Product

United States

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